Cas no 3446-05-7 (1,3-Benzenediol,4-chloro-5-methyl-)

• Product Name: 1,3-Benzenediol,4-chloro-5-methyl-
• CAS No: 3446-05-7
• Molecular Formula: C₇H₇O₂Cl
• Molecular Weight: 158.58228
• MDL: MFCD01684801
• CID: 315011
• PubChem ID: 76984

1,3-Benzenediol,4-chloro-5-methyl- Properties

Names and Identifiers

• 1,3-Benzenediol,4-chloro-5-methyl-
• 1,3-benzenediol, 4-chloro-5-methyl-; 4-Chloro-5-methylbenzene-1,3-diol
• 3446-05-7
• ZB1281
• SCHEMBL69908
• 1,3-Benzenediol, 4-chloro-5-methyl- (9CI)
• DTXSID80188032
• AKOS037644310
• 4-Chloroorcinol
• BRN 2085572
• InChI=1/C7H7ClO2/c1-4-2-5(9)3-6(10)7(4)8/h2-3,9-10H,1H
• 1,3-Benzenediol, 4-chloro-5-methyl-
• AS-49875
• Resorcinol, 4-chloro-5-methyl-
• CHEMBL502498
• 4-chloro-5-methylbenzene-1,3-diol
• MFCD01684801
• 3-06-00-04534 (Beilstein Handbook Reference)
• N11849
• 4-Chloro-5-methylresorcinol
• 1,3-Benzenediol, 4-chloro-5-methyl-

• MDL： MFCD01684801
• InChIKey： VYGLBTZLOQTMBG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7ClO2/c1-4-2-5(9)3-6(10)7(4)8/h2-3,9-10H,1H3
• SMILES： OC1C=C(C)C(Cl)=C(O)C=1

Computed Properties

• Exact Mass: 158.01351
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.013
• Heavy Atom Count: 10
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.61
• Boiling Point: 277.5°Cat760mmHg
• Flash Point: 121.6°C
• Density: 1.384

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols